BE“GHE Validation & Comparative

Check Availability & Pricing

Economic comparison of different butanediol
synthesis routes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Butanediol

Cat. No.: B146104

An in-depth analysis of the economic viability of different 1,4-butanediol (BDO) synthesis routes
reveals a competitive landscape where traditional petrochemical processes are increasingly
challenged by emerging bio-based alternatives. This guide provides a comparative economic
assessment of the primary industrial BDO production technologies, including the Reppe
process, the Davy process, the Mitsubishi process, and bio-based fermentation routes. The
evaluation is supported by available quantitative data on capital and operating expenditures,
feedstock costs, and overall production costs.

Economic Comparison of BDO Synthesis Routes

The choice of a specific synthesis route for 1,4-butanediol is heavily influenced by regional
feedstock availability, energy costs, and capital investment capabilities. The following tables
summarize the key economic parameters for the major industrial processes.

Table 1: High-Level Comparison of BDO Synthesis Routes
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Table 2: Quantitative Economic Comparison of BDO Synthesis Routes
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) Reppe Process Davy Process (Bio- . )
Economic . o . Bio-based (Direct
(Coal-based in succinic acid .
Parameter . Fermentation)
China) based)
Production Capacity
45,000 tonnes|[7] 100,000 tonnes

(per annum)

Total Capital

$12.2 Million[7]
Investment (CAPEX)

Annual Operating

$139.7 Million[7]
Cost (OPEX)

Estimated Production

~$1,360 / tonne[6][8]
Cost

Minimum Selling Price

$1,820 / tonne[9]
(MSP)

Note: Data for the Reppe and Davy processes are based on specific case studies and may
vary depending on plant scale, location, and feedstock costs. The production cost for the
Reppe process was converted from CNY to USD at an approximate exchange rate of 7.25
CNY/USD.

Process Overviews and Economic Drivers
Reppe Process

The Reppe process, which involves the reaction of acetylene with formaldehyde followed by
hydrogenation, is a long-established and efficient method for BDO production. Its economic
viability is strongly tied to the cost of acetylene, which is often derived from coal in China,
making this route particularly cost-effective in that region.[1]

Davy Process

The Davy process utilizes the hydrogenation of maleic anhydride, which can be produced from
n-butane.[2] A key feature of this process is the initial esterification of maleic anhydride, which
allows for easier conversion to BDO.[4] This route is considered more economical in North
America and Europe where n-butane is a readily available and cost-effective feedstock.[2] A

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://processdesign.mccormick.northwestern.edu/index.php/Design_S2
https://processdesign.mccormick.northwestern.edu/index.php/Design_S2
https://processdesign.mccormick.northwestern.edu/index.php/Design_S2
https://www.cetjournal.it/cet/24/114/083.pdf
https://www.cetjournal.it/index.php/cet/article/view/CET24114083
https://ouci.dntb.gov.ua/en/works/ldBYkKD7/
https://cdn.intratec.us/docs/icc/previews/REPORT-ICC-PREV-027-H-PREM-USA.pdf
https://www.chemanalyst.com/NewsAndDeals/NewsDetails/breaking-down-the-reactor-the-industrial-production-process-of-1-4-butanediol-bdo-38462
https://matthey.com/documents/161599/440742/DAVY+BDO+product+brochure+%28c2020%29.pdf/22542bc8-96d7-ea60-f7c6-fe30a55c444c?t=1653488448523
https://www.chemanalyst.com/NewsAndDeals/NewsDetails/breaking-down-the-reactor-the-industrial-production-process-of-1-4-butanediol-bdo-38462
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

variation of the Davy process can also utilize bio-succinic acid as a feedstock, bridging the gap
between conventional and bio-based routes.[7][10]

Mitsubishi Process

The Mitsubishi process is based on the acetoxylation of butadiene, followed by hydrogenation
and hydrolysis.[3] While a mature technology, detailed public economic data for this route is
less readily available. Its competitiveness is largely dependent on the price of butadiene.

Bio-based Synthesis

Bio-based routes to BDO are gaining significant commercial traction, primarily through the
direct fermentation of sugars like glucose by genetically engineered microorganisms.[11][12]
Techno-economic analyses of this route have shown it to be cost-competitive with traditional
petrochemical processes. A key study indicates a minimum selling price (MSP) of $1.82/kg for
a 100 kilotons per annum (KTA) plant.[9] The economic feasibility of bio-based BDO is
sensitive to the price of sugar feedstocks but less so to energy prices. Increasing the
fermentation titer has been identified as a critical factor in reducing production costs.[9]

Visualizing the Synthesis Pathways

The following diagrams illustrate the logical flow of the different BDO synthesis routes.
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Caption: High-level process flows for major 1,4-Butanediol synthesis routes.

Experimental Protocols and Methodologies

The economic evaluations cited in this guide are typically based on techno-economic analysis
(TEA), a standard methodology for assessing the economic feasibility of a process.[13]

Techno-Economic Analysis (TEA) Methodology

A typical TEA for a chemical production process involves the following steps:
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e Process Simulation: A detailed process model is developed using software such as Aspen
Plus or MATLAB. This model establishes mass and energy balances for the entire process.

o Capital Cost Estimation: The cost of all major equipment is estimated based on the process
simulation. Lang factors or other factorial methods are then used to estimate the total project
investment (TPI), which includes inside battery limits (ISBL), outside battery limits (OSBL),
and other indirect costs.

o Operating Cost Estimation: Operating costs are calculated based on the consumption of raw
materials, utilities (steam, electricity, cooling water), labor, maintenance, and other fixed
costs.[1]

e Economic Evaluation: Financial metrics such as the minimum selling price (MSP), net
present value (NPV), and internal rate of return (IRR) are calculated using a discounted cash
flow rate of return (DCFROR) analysis. This allows for a comprehensive assessment of the
project's profitability.

Experimental Protocol for Bio-based BDO Production
(Fermentation)

The following provides a general protocol for the lab-scale fermentation of glucose to 1,4-BDO,
which serves as the basis for the process simulations used in TEA.

e Microorganism and Culture Medium: A genetically engineered strain of E. coli capable of
producing BDO from glucose is used.[14] The culture medium typically contains a defined
concentration of glucose or sucrose as the carbon source, along with nitrogen sources, salts,
and trace elements to support cell growth and product formation.[15]

e Fermentation Conditions: The fermentation is carried out in a bioreactor under controlled
conditions. Key parameters that are monitored and controlled include:

o Temperature: Maintained at an optimal level for the specific microbial strain (e.g., 30-
37°C).[15]

o pH: Controlled within a specific range (e.g., 6.0-7.0) through the addition of a base like
ammonia.[16]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://cdn.intratec.us/docs/icc/previews/REPORT-ICC-PREV-027-H-PREM-USA.pdf
https://www.researchgate.net/publication/51156399_Metabolic_engineering_of_Escherichia_coli_for_direct_production_of_14-butanediol
https://patents.google.com/patent/US20170029852A1/en
https://patents.google.com/patent/US20170029852A1/en
https://www.scribd.com/document/400819175/Bio-Butanediol-Production-From-Glucose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

o Aeration and Agitation: The levels of dissolved oxygen are controlled through sparging
with air and adjusting the agitation rate to ensure optimal metabolic activity.[15]

o Fed-Batch Operation: A fed-batch strategy is often employed where a concentrated feed of
the carbon source and other nutrients is continuously or intermittently added to the
bioreactor. This helps to maintain high cell densities and productivity while avoiding substrate
inhibition.[16]

o Downstream Processing: After the fermentation is complete, the BDO is separated from the
fermentation broth. This typically involves several purification steps, such as centrifugation to
remove biomass, followed by filtration (e.g., microfiltration, ultrafiltration, and nanofiltration)
and distillation to achieve the desired product purity.[16]

The following diagram illustrates a typical workflow for a techno-economic analysis.
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Caption: Workflow for a typical Techno-Economic Analysis (TEA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146104#economic-comparison-of-different-
butanediol-synthesis-routes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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